Cas no 2169889-03-4 (ethyl 2-(3E)-5-bromo-2,3-dihydro-1-benzofuran-3-ylideneacetate)

• Product Name: ethyl 2-(3E)-5-bromo-2,3-dihydro-1-benzofuran-3-ylideneacetate
• CAS No: 2169889-03-4
• MF: C₁₂H₁₁BrO₃
• MW: 283.117943048477
• CID: 5934038
• PubChem ID: 165783476
• Update Time: 2025-10-21

ethyl 2-(3E)-5-bromo-2,3-dihydro-1-benzofuran-3-ylideneacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3E)-5-bromo-2,3-dihydro-1-benzofuran-3-ylideneacetate
• ethyl 2-[(3E)-5-bromo-2,3-dihydro-1-benzofuran-3-ylidene]acetate
• 2169889-03-4
• EN300-1460552

• Inchi： 1S/C12H11BrO3/c1-2-15-12(14)5-8-7-16-11-4-3-9(13)6-10(8)11/h3-6H,2,7H2,1H3/b8-5-
• InChI Key： VIOMKHYEXGOPMG-YVMONPNESA-N
• SMILES： BrC1C=CC2=C(C=1)/C(=C\C(=O)OCC)/CO2

Computed Properties

• Exact Mass: 281.98916g/mol
• Monoisotopic Mass: 281.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5Ų

Additional information on ethyl 2-(3E)-5-bromo-2,3-dihydro-1-benzofuran-3-ylideneacetate

Recent Advances in the Study of Ethyl 2-(3E)-5-bromo-2,3-dihydro-1-benzofuran-3-ylideneacetate (CAS: 2169889-03-4)

The compound ethyl 2-(3E)-5-bromo-2,3-dihydro-1-benzofuran-3-ylideneacetate (CAS: 2169889-03-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic versatility of ethyl 2-(3E)-5-bromo-2,3-dihydro-1-benzofuran-3-ylideneacetate, which serves as a key intermediate in the preparation of various biologically active molecules. The presence of the bromo substituent and the conjugated ester moiety in its structure makes it a valuable building block for the development of novel pharmacophores. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to further functionalize this compound and explore its reactivity.

In terms of biological activity, preliminary investigations have demonstrated that ethyl 2-(3E)-5-bromo-2,3-dihydro-1-benzofuran-3-ylideneacetate exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. Specifically, it has shown promise as a potential inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in various inflammatory diseases. These findings suggest that derivatives of this compound could be explored as anti-inflammatory agents, although further optimization and in vivo studies are required to validate these effects.

Moreover, recent computational studies have provided insights into the molecular interactions of ethyl 2-(3E)-5-bromo-2,3-dihydro-1-benzofuran-3-ylideneacetate with biological targets. Molecular docking simulations have revealed that the compound can fit into the active sites of certain proteins, potentially modulating their function. These computational predictions align with experimental data and offer a rational basis for the design of more potent analogs.

Despite these promising findings, challenges remain in the development of ethyl 2-(3E)-5-bromo-2,3-dihydro-1-benzofuran-3-ylideneacetate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and selectivity need to be addressed through systematic structure-activity relationship (SAR) studies. Researchers are currently exploring various strategies, including prodrug approaches and formulation technologies, to overcome these limitations.

In conclusion, ethyl 2-(3E)-5-bromo-2,3-dihydro-1-benzofuran-3-ylideneacetate represents a promising scaffold for the development of novel bioactive molecules. Its synthetic accessibility, combined with its demonstrated biological activity, makes it an attractive candidate for further investigation. Future research should focus on optimizing its pharmacological properties and expanding its therapeutic potential across different disease areas.